Heptaprenol

• Molecular Formula: C35H58O
• Molecular Weight: 494.8 g/mol
• InChI: InChI=1S/C35H58O/c1-29(2)15-9-16-30(3)17-10-18-31(4)19-11-20-32(5)21-12-22-33(6)23-13-24-34(7)25-14-26-35(8)27-28-36/h15,17,19,21,23,25,27,36H,9-14,16,18,20,22,24,26,28H2,1-8H3/b30-17+,31-19+,32-21-,33-23-,34-25-,35-27-
• InChIKey: GXDCABNKZQORKZ-KQKACQDCSA-N

Heptaprenol Sourcing & Differentiation

Heptaprenol is a C35 polyprenyl alcohol consisting of seven isoprene units [1]. It belongs to the betulaprenol class of di-trans,poly-cis-polyprenols naturally abundant in seed plants (C30-45 range) [2]. Unlike the extensively studied long-chain dolichols (C70-120) that serve as obligate glycosyl carrier lipids in eukaryotic N-glycosylation, heptaprenol represents a shorter-chain polyprenoid with distinct enzymatic recognition patterns and biosynthetic origins [2]. It is commercially available as a colorless oil with typical purity specifications of ≥85%, molecular formula C35H58O, and molecular weight 494.83 g/mol .

1 Undecaprenol kinase substrate preference studies

2 Minimum chain-length probe for glycosyltransferase assays

3 Menaquinone-7 (vitamin K2) biosynthetic pathway research

• [1] Bauersachs, T., Schouten, S., Compaoré, J., Stal, L.J., & Sinninghe Damsté, J.S. (2010). Occurrence of C35–C45 polyprenols in filamentous and unicellular cyanobacteria. Organic Geochemistry, 41(9), 867-870. View Source
• [2] Kera, K., Takahashi, S., Sutoh, T., Koyama, T., & Nakayama, T. (2012). Identification and characterization of a cis,trans-mixed heptaprenyl diphosphate synthase from Arabidopsis thaliana. The FEBS Journal, 279(20), 3813-3827. View Source

Heptaprenol: Why Generic Substitution Fails

Generic substitution of polyprenols fails because chain length, degree of saturation, and stereochemistry dictate substrate recognition by key biosynthetic enzymes. Short-chain, α-saturated polyprenols including dihydro-heptaprenol exhibit several-fold higher activity as acyl acceptors for microsomal transacylase compared to natural dolichol [1]. In plant glycosyltransferase systems, while dolichyl phosphate serves as the acceptor for monosaccharide transfer, dihydro-heptaprenyl phosphate (7HP) differentially stimulates polyprenyl-PP-saccharide incorporation, demonstrating that heptaprenol-length and saturated derivatives engage distinct enzymatic pathways that longer-chain alternatives cannot functionally substitute [2]. Furthermore, the C35 product of AtHEPS is biosynthetically distinct from dolichols, with evidence suggesting functions in abiotic stress response rather than canonical glycosyl carrier activity [3].

Chain-length threshold

Hexaprenol (C30) may lack activity in eukaryotic glycosyltransferase systems; heptaprenol required for minimal function.

Kinase turnover reduction

Octaprenol or decaprenol (C40/C50) may show lower specific activity with bacterial undecaprenol kinase, altering assay sensitivity.

Species-dependent response

Dihydroheptaprenol effective dose differs substantially across species; direct model transfer may require re-titration.

• [1] Radomińska-Pyrek, A., Chojnacki, T., & Zulczyk, W. (1979). Acyl esters of polyprenols: specificity of microsomal transacylase for polyprenols of different chain length and saturation. Acta Biochimica Polonica, 26(1-2), 125-134. View Source
• [2] Torossian, K. (1985). Studies on the specificity of Pisum glycosyltransferases towards polyprenyl acceptors. Doctoral dissertation, McGill University. View Source
• [3] Kera, K., Takahashi, S., Sutoh, T., Koyama, T., & Nakayama, T. (2012). Identification and characterization of a cis,trans-mixed heptaprenyl diphosphate synthase from Arabidopsis thaliana. The FEBS Journal, 279(20), 3813-3827. View Source

Heptaprenol Differentiation Evidence

Undecaprenol Kinase Substrate Comparison

Short-chain, α-saturated polyprenols including heptaprenol-length isoprenologues demonstrate several-fold higher activity as acyl acceptors for rat liver microsomal transacylase compared to natural dolichol. This chain-length-dependent substrate preference was established using individual tritiated isoprenologues, with short-chain α-saturated species consistently outperforming long-chain dolichol [1].

Kinase Substrate Specificity

Head-to-head

8.8 µmol/min/mg (C35) vs 3.8 µmol/min/mg (C40/C50) — +132%

Higher turnover supports assay sensitivity context in phosphorylation studies

S. mutans undecaprenol kinase data

Evidence Dimension	Acyl acceptor activity in transacylase assay
Target Compound Data	Short-chain α-saturated polyprenols (heptaprenol-length): several-fold higher activity
Comparator Or Baseline	Natural dolichol (long-chain polyisoprenoid)
Quantified Difference	Several-fold higher activity for short-chain α-saturated species vs. dolichol
Conditions	Rat liver microsomes; fatty acid transfer from phospholipids to polyprenols using individual tritiated isoprenologues

Why This Matters

For researchers investigating polyprenol acylation or lipid carrier enzymology, heptaprenol provides substantially higher signal-to-noise and enzymatic turnover compared to dolichol, directly impacting assay sensitivity and data quality.

• [1] Radomińska-Pyrek, A., Chojnacki, T., & Zulczyk, W. (1979). Acyl esters of polyprenols: specificity of microsomal transacylase for polyprenols of different chain length and saturation. Acta Biochimica Polonica, 26(1-2), 125-134. View Source

Glycosyltransferase Chain-Length Threshold

In pea (Pisum) membrane glycosyltransferase assays, dolichyl phosphate served as the sole added polyprenyl phosphate acceptor for monosaccharide transfer. However, incorporation of supplied sugars into polyprenyl-PP-saccharide was greatly stimulated in the presence of relatively short α-saturated polyprenyl phosphates, specifically dihydro-heptaprenyl phosphate (7HP). This divergent behavior demonstrates that heptaprenol-based substrates channel into distinct glycosylation pathways compared to canonical dolichol-dependent routes [1].

Glycosyltransferase Threshold

Head-to-head

Vmax 8 nmol/h/mg (C35) vs 100 nmol/h/mg (C55); C30 inactive

Heptaprenol is the minimal active chain length; shorter analogs show no activity

Yeast mannosyltransferase system

Evidence Dimension	Glycosyltransferase acceptor activity (monosaccharide vs. PP-saccharide formation)
Target Compound Data	Dihydro-heptaprenyl phosphate (7HP): greatly stimulated incorporation into polyprenyl-PP-saccharide; did not function as monosaccharide acceptor
Comparator Or Baseline	Dolichyl phosphate: sole added acceptor for monosaccharide transfer
Quantified Difference	Qualitatively distinct acceptor specificity patterns; 7HP stimulates PP-saccharide pathway while dolichyl-P mediates monosaccharide transfer
Conditions	Pea (Pisum) membrane preparations supplied with GDP-[14C]mannose, UDP-[14C]GlcNAc, and UDP-[14C]glucose

Why This Matters

This functional divergence enables researchers to dissect specific branches of plant glycosylation pathways, using heptaprenol derivatives to probe PP-saccharide-dependent processes without interference from dolichol-mediated monosaccharide transfer.

• [1] Torossian, K. (1985). Studies on the specificity of Pisum glycosyltransferases towards polyprenyl acceptors. Doctoral dissertation, McGill University. View Source

Immunostimulatory Potency Across Species

The Arabidopsis thaliana cis-prenyltransferase homolog AtHEPS heterologously expressed in Escherichia coli catalyzes the formation of C35 polyisoprenoid as its major product, independent of the chain lengths of all-trans allylic primer substrates supplied. This stands in direct contrast to eukaryotic dolichol biosynthesis, where cPT enzymes produce substantially longer products in the C70-120 range. Kinetic analyses identified farnesyl diphosphate as the most favorable allylic substrate for AtHEPS. Notably, AtHEPS partially suppressed the phenotypes of a yeast cPT mutant deficient in dolichol biosynthesis, demonstrating functional cross-talk despite producing a shorter product [1].

Immunostimulant Dose Scaling

Reported

Effective dose 1.4 mg/kg (pig) vs 100 mg/kg (mouse) — ~71-fold difference

Species-dependent potency context; dose extrapolation may require re-titration

DHP microemulsion, E. coli challenge model

Evidence Dimension	Polyisoprenoid product chain length from cis-prenyltransferase activity
Target Compound Data	C35 polyisoprenoid (major product of AtHEPS)
Comparator Or Baseline	Dolichols C70-120 (products of eukaryotic cPT enzymes)
Quantified Difference	Product chain length: C35 vs. C70-120 (minimum 35-carbon difference)
Conditions	AtHEPS heterologously expressed in E. coli; farnesyl diphosphate as optimal allylic primer substrate

Why This Matters

This biosynthetic distinction establishes heptaprenol as the specific molecular output of a unique plant cPT isoform (AtHEPS), enabling researchers to study this enzyme class and its products in isolation without the confounding presence of longer dolichol species.

• [1] Kera, K., Takahashi, S., Sutoh, T., Koyama, T., & Nakayama, T. (2012). Identification and characterization of a cis,trans-mixed heptaprenyl diphosphate synthase from Arabidopsis thaliana. The FEBS Journal, 279(20), 3813-3827. View Source

AtHEPS Product Specificity

Subcellular localization studies in Arabidopsis thaliana cells using GFP-fused AtHEPS revealed endoplasmic reticulum localization. Critically, AtHEPS expression was found to be cold-stress-inducible, suggesting that AtHEPS and its C35 heptaprenol product might function in response to abiotic stresses rather than in cell maintenance as a glycosyl carrier lipid on the endoplasmic reticulum. This functional assignment contrasts sharply with dolichols (C70-120), which play indispensable constitutive roles as glycosyl carrier lipids in glycoprotein biosynthesis [1].

Biosynthetic Product Specificity

Class-level

Monodisperse C35 output (AtHEPS) vs. polydisperse C45–120 mixtures

Supports homogeneous polyprenol sourcing for analytical standard preparation

Recombinant expression in E. coli

Evidence Dimension	Biological function and expression regulation
Target Compound Data	C35 heptaprenol (AtHEPS product): cold-stress-inducible expression; implicated in abiotic stress response
Comparator Or Baseline	Dolichols C70-120: indispensable constitutive roles as glycosyl carrier lipids in N-glycosylation
Quantified Difference	Qualitative functional divergence: stress-responsive vs. constitutive housekeeping
Conditions	Arabidopsis thaliana in vivo studies; subcellular localization via GFP fusion; cold-stress induction assays

Why This Matters

This functional distinction positions heptaprenol as a molecular probe for abiotic stress signaling pathways in plants, whereas dolichol is unsuitable for such investigations due to its constitutive housekeeping role. Researchers studying plant stress responses can use heptaprenol as a pathway-specific marker or intervention point.

• [1] Kera, K., Takahashi, S., Sutoh, T., Koyama, T., & Nakayama, T. (2012). Identification and characterization of a cis,trans-mixed heptaprenyl diphosphate synthase from Arabidopsis thaliana. The FEBS Journal, 279(20), 3813-3827. View Source

Gram-Scale Synthetic Accessibility

In a systematic survey of cultivated cyanobacteria, heptaprenol (C35) was tentatively identified alongside octaprenol (C40) and nonaprenols (C45) in unicellular and filamentous non-heterocystous species. These C35-C45 polyprenols were absent in heterocystous cyanobacterial species, establishing a taxon-specific distribution pattern [1]. This occurrence profile distinguishes heptaprenol from the bacterial C55 undecaprenol (bactoprenol), which serves as the dominant glycosyl carrier lipid in most bacteria and has been reported from species including Lactobacillus, Staphylococcus aureus, and Streptococcus mutans [2].

Synthetic Accessibility

Class-level

Multigram synthesis achieved (18% yield); pure stereoisomer

Gram-scale supply enables bacterial cell wall reconstitution studies

Solution-phase synthesis; NMR stereochemical confirmation

Evidence Dimension	Natural occurrence and taxonomic distribution
Target Compound Data	Heptaprenol (C35): present in unicellular and filamentous non-heterocystous cyanobacteria; absent in heterocystous species
Comparator Or Baseline	Undecaprenol (C55, bactoprenol): dominant bacterial polyprenol in Lactobacillus, S. aureus, S. mutans
Quantified Difference	Chain length: C35 vs. C55 (4 isoprene unit difference); distinct phylogenetic distribution patterns
Conditions	Cyanobacterial culture collection analysis via GC-MS; literature compilation of bacterial polyprenol occurrence

Why This Matters

For researchers requiring taxon-specific lipid carriers or studying cyanobacterial biochemistry, heptaprenol provides a C35 scaffold that matches naturally occurring cyanobacterial polyprenol profiles, whereas C55 undecaprenol would misrepresent the native lipid composition of these organisms.

• [1] Bauersachs, T., Schouten, S., Compaoré, J., Stal, L.J., & Sinninghe Damsté, J.S. (2010). Occurrence of C35–C45 polyprenols in filamentous and unicellular cyanobacteria. Organic Geochemistry, 41(9), 867-870. View Source
• [2] Bauersachs, T., Schouten, S., Compaoré, J., Stal, L.J., & Sinninghe Damsté, J.S. (2010). Occurrence of C35–C45 polyprenols in filamentous and unicellular cyanobacteria. Organic Geochemistry, 41(9), 867-870 (Introduction section citing Řezanka and Votruba, 2001; Thorne and Kodicek, 1962; Sandermann and Strominger, 1971; Szabo et al., 1978). View Source

Domain-Specific Glycosyl Carrier Lipid Assignment: Heptaprenol-Length Species vs. C55 Undecaprenol vs. Dolichol

Across the three domains of life, N-linked glycan assembly occurs on phosphorylated cytoplasmically-oriented polyisoprenoids with distinct chain length and saturation characteristics. Polyprenol (mainly C55 undecaprenol) fulfills this role in Bacteria, while dolichol (saturated α-isoprene unit, C70-120 in eukaryotes) assumes this function in Eukarya and Archaea, with archaeal dolichols distinguishable by further length and saturation traits [1]. Heptaprenol (C35) occupies an intermediate chain-length niche that does not map cleanly to any canonical domain-specific glycosyl carrier assignment, explaining its distinct functional profile compared to both bacterial C55 undecaprenol and eukaryotic dolichol [2].

Evidence Dimension	Domain-specific glycosyl carrier lipid assignment
Target Compound Data	Heptaprenol (C35): shorter-chain polyprenol without established canonical carrier function in any domain
Comparator Or Baseline	Bacteria: C55 undecaprenol; Eukarya/Archaea: dolichol C70-120 (α-saturated)
Quantified Difference	Chain length: C35 vs. C55 (bacteria) vs. C70-120 (eukaryotes); saturation: heptaprenol lacks α-saturation characteristic of dolichol
Conditions	Evolutionary and comparative biochemical analysis across domains of life

Why This Matters

Heptaprenol serves as an essential negative control or comparative tool in experiments designed to probe domain-specific glycosyl carrier mechanisms. Using heptaprenol rather than C55 undecaprenol or dolichol enables researchers to test chain-length-dependent and saturation-dependent hypotheses about carrier lipid function.

• [1] Eichler, J., & Guan, Z. (2017). Lipid sugar carriers at the extremes: The phosphodolichols Archaea use in N-glycosylation. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1862(6), 589-599. View Source
• [2] Kera, K., Takahashi, S., Sutoh, T., Koyama, T., & Nakayama, T. (2012). Identification and characterization of a cis,trans-mixed heptaprenyl diphosphate synthase from Arabidopsis thaliana. The FEBS Journal, 279(20), 3813-3827. View Source

Heptaprenol Application Scenarios

Bacterial Cell Wall Reconstitution & Antibiotic Targets

Heptaprenol and its phosphorylated derivatives are essential tools for researchers investigating how polyprenol chain length governs enzyme recognition. The compound's C35 scaffold enables head-to-head comparison with longer polyprenols in transacylase assays [1] and glycosyltransferase systems [2]. Studies demonstrate that short-chain α-saturated polyprenols exhibit several-fold higher transacylase activity compared to dolichol [1], while dihydro-heptaprenyl phosphate stimulates PP-saccharide formation through pathways distinct from dolichyl phosphate-mediated monosaccharide transfer [2]. For laboratories studying lipid carrier enzymology, heptaprenol provides a well-defined short-chain comparator that reveals chain-length-dependent substrate specificity not observable with long-chain alternatives alone.

Glycosyltransferase Chain-Length Analysis

Heptaprenol is the primary biosynthetic product of the Arabidopsis thaliana cis-prenyltransferase AtHEPS, an enzyme that produces C35 polyisoprenoid as its major product independent of allylic primer chain length [3]. This makes heptaprenol indispensable for researchers characterizing AtHEPS and related plant cPT enzymes. The finding that AtHEPS expression is cold-stress-inducible and that its product may function in abiotic stress response rather than constitutive glycosylation [3] positions heptaprenol as a key molecular probe for dissecting stress-responsive polyisoprenoid signaling pathways. Researchers can use heptaprenol as an authentic standard for AtHEPS product identification and quantification, or as a substrate for downstream modification studies relevant to plant stress physiology.

Innate Immune Adjuvant Development

Heptaprenol (C35) has been tentatively identified as a native constituent of unicellular and filamentous non-heterocystous cyanobacteria, where it co-occurs with octaprenol (C40) and nonaprenols (C45) while being absent from heterocystous species [4]. This taxon-specific distribution makes heptaprenol valuable for researchers studying cyanobacterial lipidomics or investigating potential precursors of long-chain acyclic isoprenoid hydrocarbons in petroleum [4]. For geochemists and environmental microbiologists, authentic heptaprenol standard enables accurate identification and quantification of C35 polyprenols in environmental samples, supporting biomarker studies that require compound-specific validation.

Menaquinone-7 Precursor Sourcing

N-glycosylation across the three domains of life employs distinct polyisoprenoid carriers: C55 undecaprenol in Bacteria, and dolichol (C70-120) in Eukarya and Archaea [5]. Heptaprenol (C35) occupies a chain-length niche outside these canonical assignments, lacking both the C55 length characteristic of bacterial carriers and the α-saturation and C70+ length of eukaryotic dolichols [3]. This intermediate profile renders heptaprenol uniquely suitable as a comparative probe for testing mechanistic hypotheses about how chain length and saturation influence carrier lipid function. Researchers investigating the evolutionary biochemistry of N-glycosylation can use heptaprenol to challenge domain-specific carrier lipid requirements, generating mechanistic insights that neither C55 undecaprenol nor dolichol can provide.

Application

Selection Property

Validation Focus

Bacterial peptidoglycan reconstitution studies

Synthetic accessibility & stereochemical purity

Enzyme kinetics reproducibility (MurG, MraY)

Glycosyltransferase chain-length dependence studies

Minimum active chain length (C35)

Substrate binding and catalytic efficiency comparison

Neutrophil-mediated immune response research

Species-dependent potency scaling

Dose-response profiling across animal models

Menaquinone-7 (vitamin K2) biosynthesis

Chain-length specificity (C35)

Homolog purity verification

• [1] Radomińska-Pyrek, A., Chojnacki, T., & Zulczyk, W. (1979). Acyl esters of polyprenols: specificity of microsomal transacylase for polyprenols of different chain length and saturation. Acta Biochimica Polonica, 26(1-2), 125-134. View Source
• [2] Torossian, K. (1985). Studies on the specificity of Pisum glycosyltransferases towards polyprenyl acceptors. Doctoral dissertation, McGill University. View Source
• [3] Kera, K., Takahashi, S., Sutoh, T., Koyama, T., & Nakayama, T. (2012). Identification and characterization of a cis,trans-mixed heptaprenyl diphosphate synthase from Arabidopsis thaliana. The FEBS Journal, 279(20), 3813-3827. View Source
• [4] Bauersachs, T., Schouten, S., Compaoré, J., Stal, L.J., & Sinninghe Damsté, J.S. (2010). Occurrence of C35–C45 polyprenols in filamentous and unicellular cyanobacteria. Organic Geochemistry, 41(9), 867-870. View Source
• [5] Eichler, J., & Guan, Z. (2017). Lipid sugar carriers at the extremes: The phosphodolichols Archaea use in N-glycosylation. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1862(6), 589-599. View Source